N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide

• Molecular Formula: C18H26ClN3O2
• Molecular Weight: 351.9 g/mol
• IUPAC Name: N-[3-chloro-2-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C18H26ClN3O2/c1-12(2)17(23)20-15-7-5-6-14(19)16(15)21-8-10-22(11-9-21)18(24)13(3)4/h5-7,12-13H,8-11H2,1-4H3,(H,20,23)
• InChI Key: SBVPLLIMPNVYOJ-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C(=CC=C1)Cl)N2CCN(CC2)C(=O)C(C)C

Description

N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide, also known as CI-994, is a small molecule inhibitor of histone deacetylase (HDAC). It has been found to have potential therapeutic applications in treating various diseases, including cancer and neurological disorders.

Mechanism of Action

N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide works by inhibiting the activity of HDAC enzymes, which are responsible for removing acetyl groups from histone proteins, leading to chromatin condensation and gene silencing. By inhibiting HDAC activity, N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide can increase histone acetylation, leading to chromatin relaxation and increased gene expression. This can result in the activation of tumor suppressor genes and the inhibition of oncogenes, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been found to have several biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of cancer cell growth. In addition, N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide can inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.
In neurological disorders, N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been found to have neuroprotective effects by reducing inflammation and oxidative stress, and by promoting neuronal survival and synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide is its ability to inhibit the growth of various cancer cell lines, making it a promising candidate for cancer treatment. In addition, N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been found to have neuroprotective effects, making it a potential therapeutic agent for neurological disorders.
However, there are also limitations to the use of N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide in lab experiments. N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been found to have low solubility in water, which can limit its bioavailability and efficacy. In addition, N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been found to have off-target effects, which can lead to unwanted side effects.

Future Directions

There are several future directions for the research on N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide. One direction is to investigate the potential of N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide in combination with other drugs for cancer treatment. Another direction is to develop more potent and selective HDAC inhibitors with fewer off-target effects and better bioavailability. Furthermore, the potential therapeutic applications of N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide in neurological disorders, such as Alzheimer's disease and traumatic brain injury, warrant further investigation.

Synthesis Methods

The synthesis of N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide involves several steps, including the reaction of 3-chloro-2-nitroaniline with isobutyryl chloride to form 3-chloro-2-(4-isobutyryl)aniline. This compound is then reacted with piperazine to form 3-chloro-2-(4-isobutyryl-1-piperazinyl)aniline. Finally, this compound is reacted with 2-methylpropionyl chloride to yield N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide.

Scientific Research Applications

N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been extensively studied for its potential therapeutic applications in cancer and neurological disorders. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. In addition, N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment.
In neurological disorders, N-[3-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylpropanamide has been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury.